4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid, also known as EHNA, is a potent and selective inhibitor of adenosine deaminase (ADA). ADA is an enzyme that catalyzes the deamination of adenosine to inosine, which is an important step in the regulation of adenosine levels in the body. EHNA has been extensively studied for its biochemical and physiological effects, as well as its potential applications in scientific research.
Mechanism of Action
4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid inhibits ADA by binding to the enzyme's active site and preventing it from catalyzing the deamination of adenosine. This leads to an increase in adenosine levels in the body, which can have a variety of effects on cellular processes.
Biochemical and Physiological Effects:
4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid has been shown to have a variety of biochemical and physiological effects, including the modulation of immune cell function, the regulation of inflammation, and the induction of apoptosis in cancer cells. 4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid has also been shown to have neuroprotective effects, and may have potential applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid has several advantages as an inhibitor of ADA for use in lab experiments. It is a potent and selective inhibitor, and its effects on cellular processes can be easily measured. However, 4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid also has some limitations, including its potential cytotoxicity and its effects on other enzymes in the adenosine metabolic pathway.
Future Directions
There are several potential future directions for research on 4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid. One area of focus is the development of more potent and selective inhibitors of ADA, which could have potential therapeutic applications in the treatment of cancer and other diseases. Another area of focus is the study of the effects of 4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid on the immune system, and its potential as an immunomodulatory agent. Finally, the neuroprotective effects of 4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid could be further explored, with potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Synthesis Methods
4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid can be synthesized using a variety of methods, including the reaction of 2-ethoxy-4-(hydroxymethyl)phenol with benzoyl chloride in the presence of a base, followed by esterification with ethyl alcohol. Other methods include the reaction of 2-ethoxy-4-(hydroxymethyl)phenol with benzoyl isocyanate, or the reaction of 2-ethoxy-4-(hydroxymethyl)phenol with benzoyl chloride in the presence of a catalyst.
Scientific Research Applications
4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid has been widely used in scientific research as an inhibitor of ADA. ADA plays a crucial role in the regulation of adenosine levels in the body, and its inhibition by 4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid has been shown to have a variety of effects on cellular processes. 4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid has been used to study the effects of adenosine on the immune system, as well as its potential as a therapeutic agent in the treatment of cancer and other diseases.
properties
IUPAC Name |
4-[[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18O5/c1-2-21-16-9-13(10-18)5-8-15(16)22-11-12-3-6-14(7-4-12)17(19)20/h3-9,18H,2,10-11H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUNWOYXKLAAREX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)CO)OCC2=CC=C(C=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[2-Ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.